Cas no 1211875-82-9 (rac-(3R,4R)-3-fluoro-4-phenylpiperidine)

• Product Name: rac-(3R,4R)-3-fluoro-4-phenylpiperidine
• CAS No: 1211875-82-9
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 6020349
• PubChem ID: 68521163
• Update Time: 2025-05-22

rac-(3R,4R)-3-fluoro-4-phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-3-fluoro-4-phenylpiperidine
• 1211875-82-9
• SCHEMBL3126247
• EN300-37297092

• Inchi： 1S/C11H14FN/c12-11-8-13-7-6-10(11)9-4-2-1-3-5-9/h1-5,10-11,13H,6-8H2/t10-,11+/m0/s1
• InChI Key： RTERFKJZGYQKJT-WDEREUQCSA-N
• SMILES： F[C@@H]1CNCC[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Additional information on rac-(3R,4R)-3-fluoro-4-phenylpiperidine

rac-(3R,4R)-3-fluoro-4-phenylpiperidine: A Comprehensive Overview

rac-(3R,4R)-3-fluoro-4-phenylpiperidine, with the CAS number 1211875-82-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidines, which are six-membered cyclic amines, and its structure features a fluorine atom at the 3-position and a phenyl group at the 4-position. The stereochemistry of this compound is defined by its (3R,4R) configuration, which plays a crucial role in its chemical and biological properties.

The synthesis of rac-(3R,4R)-3-fluoro-4-phenylpiperidine has been extensively studied, with researchers employing various methodologies to achieve high yields and stereoselectivity. Recent advancements in asymmetric catalysis have enabled the construction of this compound with exceptional enantioselectivity, making it a valuable tool in drug discovery and development. The use of chiral ligands and transition metal catalysts has been particularly effective in this regard.

In terms of pharmacological activity, rac-(3R,4R)-3-fluoro-4-phenylpiperidine has demonstrated promising properties in preclinical studies. It has been shown to exhibit potent activity against various targets, including G protein-coupled receptors (GPCRs) and ion channels. Recent research has highlighted its potential as a modulator of the serotoninergic system, which is implicated in numerous neuropsychiatric disorders such as depression and anxiety. The compound's ability to interact with serotonin receptors makes it a compelling candidate for further investigation in the context of central nervous system (CNS) disorders.

The structural versatility of rac-(3R,4R)-3-fluoro-4-phenylpiperidine also lends itself to applications in medicinal chemistry. Its piperidine ring provides a scaffold for further functionalization, allowing researchers to explore diverse chemical modifications that could enhance its pharmacokinetic properties or expand its therapeutic potential. For instance, recent studies have focused on appending additional substituents to the phenyl group or modifying the fluorine atom to optimize bioavailability and efficacy.

From an analytical standpoint, the characterization of rac-(3R,4R)-3-fluoro-4-phenylpiperidine has benefited from advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided critical insights into the compound's stereochemistry and purity, ensuring its suitability for both academic research and industrial applications.

In conclusion, rac-(3R,4R)-3-fluoro-4-phenylpiperidine represents a valuable molecule with multifaceted applications in organic chemistry and pharmacology. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of drug discovery.